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Compound of Interest

Compound Name: Chloroacetyl bromide

Cat. No.: B8571682 Get Quote

CAS Number: 15018-06-1

Chemical Formula: C₂H₂BrClO

Molecular Weight: 157.39 g/mol [1][2]

This technical guide provides an in-depth overview of chloroacetyl bromide, a versatile

bifunctional reagent widely employed in organic synthesis, particularly within the realms of

pharmaceutical research and drug development. This document is intended for researchers,

scientists, and professionals in the field, offering detailed information on its properties, safety

and handling, and applications, supplemented with experimental protocols and logical workflow

diagrams.

Physicochemical and Computed Properties
Chloroacetyl bromide is a reactive acyl bromide containing both a chloro and a bromo

functional group, making it a valuable building block for the introduction of a chloroacetyl

moiety into various molecular scaffolds.[3] Its key properties are summarized in the tables

below.

Table 1: Physicochemical Properties
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Property Value Reference

IUPAC Name 2-chloroacetyl bromide [1]

Synonyms Acetyl bromide, chloro- [1][4]

Molecular Formula C₂H₂BrClO [1][2][4][5][6]

Molecular Weight 157.39 g/mol [1][2][4]

Canonical SMILES C(C(=O)Br)Cl [1][4]

InChI
InChI=1S/C2H2BrClO/c3-

2(5)1-4/h1H2
[1][4]

InChIKey
LKRZCUQFUCYWLZ-

UHFFFAOYSA-N
[1][4]

Table 2: Computed Properties

Property Value Reference

XLogP3 1.5 [1][7]

Hydrogen Bond Donor Count 0 [1][7]

Hydrogen Bond Acceptor

Count
1 [1][7]

Rotatable Bond Count 1 [1][7]

Exact Mass 155.89775 Da [1][7]

Monoisotopic Mass 155.89775 Da [1]

Topological Polar Surface Area 17.1 Å² [1]

Heavy Atom Count 5 [1][7]

Complexity 44.9 [1][7]

Safety and Handling
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Chloroacetyl bromide is a hazardous chemical that requires strict safety precautions during

handling and storage. It is corrosive and can cause severe skin burns and eye damage. It is

also toxic if swallowed, inhaled, or in contact with skin.

Table 3: Hazard Information

Hazard Statement Description

H301 + H311 + H331
Toxic if swallowed, in contact with skin or if

inhaled.[8]

H314 Causes severe skin burns and eye damage.[8]

H372
Causes damage to organs (Lungs) through

prolonged or repeated exposure.[8]

H400 Very toxic to aquatic life.[8]

Handling Precautions:

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid breathing vapors or mists.

Wash hands thoroughly after handling.

Keep away from water and moisture, as it reacts violently.[8][9]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Store under an inert atmosphere (e.g., nitrogen).[8]

Keep away from incompatible materials such as water, alcohols, bases, and strong oxidizing

agents.
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First-Aid Measures:

Inhalation: Move the victim to fresh air. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Applications in Research and Drug Development
Chloroacetyl bromide serves as a key intermediate in the synthesis of a wide range of

biologically active molecules. Its bifunctional nature allows for the introduction of a reactive

"handle" that can be further modified.

Key Applications:

Synthesis of N-Substituted Acetamides: It is extensively used for the acylation of primary and

secondary amines to form N-substituted 2-chloroacetamides. These products are valuable

intermediates in the synthesis of pharmaceuticals and agrochemicals.[7]

Heterocyclic Synthesis: Chloroacetyl bromide is a precursor for the synthesis of various

heterocyclic compounds, such as thiazoles and oxadiazoles, which are core structures in

many therapeutic agents.

Peptide Modification: In solid-phase peptide synthesis, it can be used to chloroacetylate the

N-terminus of a peptide. The resulting chloroacetyl group can then react with a nucleophilic

side chain (e.g., cysteine) to form cyclic peptides, which often exhibit enhanced stability and

biological activity.

Synthesis of Anti-Cancer Agents: Research has shown its utility in the synthesis of novel

derivatives of natural products, such as 25-hydroxyprotopanaxadiol, to develop potential

anti-tumor drugs.
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Experimental Protocols
The following are detailed methodologies for key experiments involving chloroacetyl bromide
and its close analog, chloroacetyl chloride.

General Protocol for the N-Acylation of Amines
This protocol describes the synthesis of N-substituted 2-chloroacetamides from primary or

secondary amines.

Materials:

Substituted amine (1.0 eq)

Chloroacetyl bromide (1.1 eq)

Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))

Base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA)) (1.2 eq)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Procedure:

Dissolve the substituted amine (1.0 eq) and the base (1.2 eq) in the anhydrous solvent in a

round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

Cool the reaction mixture to 0 °C using an ice bath.

Slowly add a solution of chloroacetyl bromide (1.1 eq) in the same anhydrous solvent to

the reaction mixture via a dropping funnel over a period of 15-30 minutes.
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After the addition is complete, allow the reaction to warm to room temperature and stir for 2-

4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography or recrystallization to obtain the desired

N-substituted 2-chloroacetamide.

Synthesis of 2-Imino-4-thiazolidinones from Thioureas
This protocol outlines the reaction of thioureas with chloroacetyl bromide to form 2-imino-4-

thiazolidinones, a class of compounds with diverse biological activities.

Materials:

Substituted thiourea (1.0 eq)

Chloroacetyl bromide (1.1 eq)

Solvent (e.g., Ethanol, Acetonitrile)

Base (e.g., Sodium acetate, Potassium carbonate)

Round-bottom flask

Reflux condenser

Magnetic stirrer

Procedure:

To a solution of the substituted thiourea (1.0 eq) in the chosen solvent, add the base.

Slowly add chloroacetyl bromide (1.1 eq) to the mixture.
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Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction by

TLC.

After the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into ice-cold water to precipitate the product.

Filter the solid, wash with water, and dry.

Recrystallize the crude product from a suitable solvent (e.g., ethanol) to yield the pure 2-

imino-4-thiazolidinone.

Mandatory Visualizations
The following diagrams illustrate key concepts related to the use of Chloroacetyl Bromide.

Starting Materials

Reaction Step Work-up & Purification Final Product

Amine (R-NH2)

N-Acylation Reaction
(0°C to RT)

Chloroacetyl Bromide (ClCH2COBr)

Base (e.g., TEA)

Anhydrous Solvent (e.g., THF)

Quench with Water Extraction Drying Concentration Purification
(Chromatography/Recrystallization)

N-Substituted
2-Chloroacetamide

Click to download full resolution via product page

Caption: Experimental workflow for the N-acylation of an amine using Chloroacetyl Bromide.
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Synthetic Applications

Resulting Biologically Active Scaffolds

Chloroacetyl Bromide

N-Acylation of Amines Heterocycle Synthesis Peptide Modification Natural Product Derivatization

Bioactive Amides Thiazoles Oxadiazoles Cyclic Peptides Potential Anti-tumor Agents

Click to download full resolution via product page

Caption: Logical relationships of Chloroacetyl Bromide in the synthesis of bioactive

compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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06-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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